Cas no 2137065-14-4 ((2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol
• CAS No: 2137065-14-4
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD31601509
• CID: 5608539
• PubChem ID: 165795022
• Update Time: 2025-05-19

(2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-{[(4-bromo-3-chlorophenyl)methyl]amino}propane-1,2-diol
• 2137065-14-4
• EN300-844055
• (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol

• MDL： MFCD31601509
• Inchi： 1S/C10H13BrClNO2/c11-9-2-1-7(3-10(9)12)4-13-5-8(15)6-14/h1-3,8,13-15H,4-6H2/t8-/m1/s1
• InChI Key： AACGLNYFOLKWAH-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CNC[C@H](CO)O

Computed Properties

• Exact Mass: 292.98182g/mol
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5Ų

Additional information on (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol

Introduction to (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol (CAS No. 2137065-14-4)

(2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137065-14-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol is characterized by a chiral center at the propane-1,2-diol moiety, which imparts stereoselectivity to its interactions with biological targets. This feature is particularly crucial in drug design, as the stereochemistry of a molecule can significantly influence its pharmacological efficacy and safety profile. The presence of both 4-bromo and 3-chloro substituents on the aromatic ring further enhances its potential as a pharmacophore, enabling diverse interactions with biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol has emerged as a promising candidate in this context due to its ability to modulate key biological pathways involved in these diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes that are aberrantly expressed in cancer cells.

The synthesis of (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been instrumental in achieving the desired stereochemical configuration. These synthetic methodologies not only highlight the advancements in synthetic organic chemistry but also underscore the importance of precision in drug development processes.

Efforts are currently underway to evaluate the pharmacokinetic and pharmacodynamic properties of (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol. Preclinical studies have demonstrated its potential to cross the blood-brain barrier and exert therapeutic effects in animal models of neurological disorders. The compound's ability to interact with specific neurotransmitter receptors suggests that it may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The role of computational chemistry and molecular modeling has been pivotal in understanding the interactions between (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol and its biological targets. These computational approaches have not only provided insights into the binding mechanisms but also facilitated the design of derivatives with enhanced potency and selectivity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The environmental impact of pharmaceutical compounds is another critical consideration in their development. Research into the biodegradability and toxicity profile of (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol is ongoing to ensure that it meets regulatory standards for environmental safety. Sustainable synthetic routes are being explored to minimize waste generation and reduce the use of hazardous reagents.

The commercial potential of this compound is further bolstered by its versatility as a building block for more complex drug molecules. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold for new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible clinical benefits for patients.

In conclusion, (2R)-3-{(4-bromo-3-chlorophenyl)methylamino}propane-1,2-diol (CAS No. 2137065-14-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it holds the potential to contribute to the development of innovative therapies for various human diseases.